2,6-bis(1H-benzimidazol-2-yl)-4-tert-butylphenol

• IUPAC Name: 2,6-bis(1H-benzimidazol-2-yl)-4-tert-butylphenol
• InChI: InChI=1S/C24H22N4O/c1-24(2,3)14-12-15(22-25-17-8-4-5-9-18(17)26-22)21(29)16(13-14)23-27-19-10-6-7-11-20(19)28-23/h4-13,29H,1-3H3,(H,25,26)(H,27,28)
• InChI Key: MPNAVBYDGRSIRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C2=NC3=CC=CC=C3N2)O)C4=NC5=CC=CC=C5N4
• Molecular Formula: C24H22N4O
• Molecular Weight: 382.5 g/mol

Description

2,6-bis(1H-benzimidazol-2-yl)-4-tert-butylphenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BBP, and it is a synthetic antioxidant that is widely used in various industrial applications. BBP has a unique chemical structure that makes it an efficient free radical scavenger, and it has been found to possess several biological activities that make it a promising candidate for drug development.

Mechanism of Action

BBP's mechanism of action is primarily based on its ability to scavenge free radicals and prevent oxidative damage to cells. Free radicals are highly reactive molecules that can cause damage to DNA, proteins, and lipids, leading to various diseases and aging. BBP is capable of neutralizing these free radicals by donating an electron to stabilize them, thereby preventing their harmful effects.
Biochemical and Physiological Effects:
BBP has been found to possess several biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and cell death. These effects are primarily due to its ability to scavenge free radicals and prevent oxidative damage to cells. BBP has also been found to modulate several signaling pathways that are involved in various cellular processes, including apoptosis, cell proliferation, and differentiation.

Advantages and Limitations for Lab Experiments

BBP has several advantages for laboratory experiments, including its high stability, solubility, and availability. It is also relatively easy to synthesize and purify, making it a convenient compound to work with. However, one of the limitations of using BBP in laboratory experiments is its potential toxicity at higher concentrations. Therefore, it is essential to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for research on BBP, including its potential applications in drug development, materials science, and agriculture. In drug development, BBP's anti-inflammatory, anti-cancer, and anti-oxidant properties make it a promising candidate for the treatment of various diseases. In materials science, BBP's unique chemical structure and antioxidant properties make it a potential additive in polymer materials to enhance their stability and durability. In agriculture, BBP's anti-oxidant properties make it a potential candidate for improving crop yields and reducing oxidative stress in plants.
Conclusion:
2,6-bis(1H-benzimidazol-2-yl)-4-tert-butylphenol is a synthetic antioxidant that has gained significant attention in scientific research due to its potential applications in various fields. BBP's unique chemical structure and biological activities make it a promising candidate for drug development, materials science, and agriculture. Future research on BBP is essential to fully understand its potential applications and develop new strategies for its use.

Scientific Research Applications

BBP has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, BBP has been found to possess several biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. These activities make it a promising candidate for drug development, and several studies have been conducted to evaluate its efficacy in treating various diseases.